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A detailed comparison of the biomechanical performance of various fixation methods in

Bilateral Sagittal Split Osteotomy (BSSO), supported by finite element analysis data.

This guide provides a comparative analysis of stress distribution in different fixation techniques

used in Bilateral Sagittal Split Osteotomy (BSSO), a common corrective jaw surgery. By

leveraging finite element analysis (FEA), a powerful computational tool, researchers can

simulate the biomechanical environment of the mandible post-surgery and predict the

performance of various fixation hardware. This information is crucial for surgeons to select the

optimal fixation method that ensures stability, promotes healing, and minimizes complications.

Performance Comparison of BSSO Fixation
Techniques
The stability of the osteotomized segments in BSSO is paramount for successful patient

outcomes. Finite element studies have been instrumental in evaluating the biomechanical

behavior of different fixation methods under simulated masticatory forces. The von Mises

stress, a measure of the overall stress state at a point, is a key metric used in these analyses

to predict areas of high stress concentration in both the fixation hardware and the surrounding

bone.

The following table summarizes the quantitative findings from several key studies, comparing

the von Mises stress values observed in different fixation techniques.
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Fixation Technique
Component
Analyzed

Maximum von
Mises Stress (MPa)

Study Reference

3D Miniplate Plate
Higher than locking

plate
[1]

Locking Plate Plate Lower than 3D plate [1]

2-hole Monocortical

Plate (2HMCPf)
Cortical Bone 75.98 [2]

4-hole Monocortical

Plate (4HMCPf)
Cortical Bone 987.68 [2]

2-hole Monocortical

Plate (2HMCPf)
Screw/Plate 457.19 [2]

4-hole Monocortical

Plate (4HMCPf)
Screw/Plate 1781.59 [2]

Three Bicortical

Screws
Screw Threads

Higher (161%

difference)
[3][4]

Two Bicortical Screws Screw Threads Lower [3][4]

Three Bicortical

Screws

Spongy Bone (Left

Ramus)

Higher (78%

difference)
[3][4]

Two Bicortical Screws
Spongy Bone (Left

Ramus)
Lower [3][4]

Miniplate Fixation Fixation Unit

Most favorable

biomechanical

performance

[5][6]

Two Bicortical Screws Fixation Unit

Intermediate

biomechanical

performance

[5][6]

Three Bicortical

Screws
Fixation Unit

Least favorable

biomechanical

performance

[5][6]
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1.7 mm Miniplate Plate

Statistically significant

difference from 2.0

mm plates/screws

[7][8]

2.0 mm Bicortical

Screws
Screws

More rigid than

miniplate fixations
[7][8]

2.0 mm Miniplate Plate
Less rigid than 2.0

mm bicortical screws
[7][8]

Key Findings:

3D vs. Locking Plates: Studies suggest that 3D plates may distribute stress more evenly

compared to locking plates, although stress concentration can be higher in the locking plates

themselves.[1]

Monocortical Plate Configurations: A modified 2-hole monocortical plate fixation has been

shown to result in significantly lower von Mises stress in both the cortical bone and the

fixation hardware compared to a traditional 4-hole plate.[2]

Number of Bicortical Screws: Using three bicortical screws generally leads to higher stress

concentrations in the screws and surrounding bone compared to using two screws.[3][4]

However, some studies indicate that an inverted L-pattern of three bicortical screws provides

the most stable fixation.[9]

Miniplates vs. Bicortical Screws: Miniplate fixation has demonstrated a more favorable

biomechanical performance with lower stress and displacement compared to two or three

bicortical screws.[5][6] Conversely, other studies have found that 2.0 mm bicortical screws

are more rigid than miniplate fixations.[7][8]

Plate Size: A 1.7 mm miniplate shows statistically significant differences in stress and

displacement compared to 2.0 mm miniplates and bicortical screws, suggesting that plate

dimensions are a critical factor in biomechanical stability.[7][8]

Experimental Protocols in Finite Element Analysis
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The following outlines a typical methodology employed in the finite element analysis of BSSO
fixation, based on protocols described in the cited literature.

1. 3D Model Generation:

A three-dimensional model of a human mandible is typically created from computed

tomography (CT) scan data.[2][6][7][9]

This digital model is then imported into specialized software (e.g., HyperMesh, SolidWorks)

to create a solid finite element model.[1][7]

2. Virtual Surgery and Fixation:

A bilateral sagittal split osteotomy is simulated on the virtual mandible model.[1][7][9]

The virtual bone segments are then fixed using 3D models of the fixation hardware being

studied (e.g., miniplates, screws).[1][2][9] Different configurations and types of plates and

screws are applied to separate models for comparison.[9]

3. Meshing and Material Properties:

The entire assembly (mandible and fixation) is "meshed," dividing it into a large number of

smaller elements (a finite element mesh).[1]

Material properties, such as Young's modulus and Poisson's ratio for cortical bone,

cancellous bone, and the titanium alloy of the fixation hardware, are assigned to the

respective components of the model.

4. Application of Loads and Boundary Conditions:

Forces simulating the action of masticatory muscles are applied to the virtual mandible.[1][2]

These forces are often applied to specific anatomical regions, such as the occlusal surfaces

of the posterior teeth.[3][4][9]

Boundary conditions are set to constrain the model in a realistic manner, often by fixing the

nodes at the condylar regions.[2]

5. Analysis and Data Acquisition:
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The meshed model with applied loads and boundary conditions is imported into an FEA

solver (e.g., Ansys, Solidworks).[1][6][7]

The software then calculates the stress distribution (typically von Mises stress), strain, and

displacement throughout the model.[1][2][6]

Visualizing the FEA Workflow
The following diagram illustrates the logical workflow of a typical finite element analysis study

comparing BSSO fixation methods.
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Finite Element Analysis Workflow for BSSO Fixation Comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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